Water-promoted iodocyclisation of 2-allylphenols

Green Chemistry Pub Date: 2006-05-11 DOI: 10.1039/B602398C

Abstract

The reaction of a variety of 2-allylphenols with iodine in water produced the corresponding 2-iodomethyl-2,3-dihydrobenzofurans in the absence of any additives or organic solvents.

Graphical abstract: Water-promoted iodocyclisation of 2-allylphenols
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